Cas no 1506942-64-8 (1-(1,2-dimethyl-1H-indol-3-yl)propan-2-ol)

1-(1,2-dimethyl-1H-indol-3-yl)propan-2-ol structure
1506942-64-8 structure
Product Name:1-(1,2-dimethyl-1H-indol-3-yl)propan-2-ol
CAS No:1506942-64-8
MF:C13H17NO
MW:203.280183553696
CID:6193057
PubChem ID:83675817
Update Time:2024-01-12

1-(1,2-dimethyl-1H-indol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(1,2-dimethyl-1H-indol-3-yl)propan-2-ol
    • EN300-1844776
    • 1506942-64-8
    • Inchi: 1S/C13H17NO/c1-9(15)8-12-10(2)14(3)13-7-5-4-6-11(12)13/h4-7,9,15H,8H2,1-3H3
    • InChI Key: GASKYLAMHACGQJ-UHFFFAOYSA-N
    • SMILES: OC(C)CC1=C(C)N(C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 203.131014166g/mol
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 25.2Ų

1-(1,2-dimethyl-1H-indol-3-yl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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